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Compound of Interest

Compound Name: (rac)-AG-205

Cat. No.: B1665634

For laboratory professionals engaged in drug development and scientific research, the proper

disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and a step-by-step protocol for the safe
disposal of (rac)-AG-205, a progesterone receptor membrane component 1 (Pgrmcl) inhibitor.

While specific disposal instructions for (rac)-AG-205 are not readily available, the
precautionary principle dictates that it should be treated as a hazardous chemical. The
following procedures are based on established guidelines for the disposal of laboratory
chemical waste and are designed to ensure the safety of personnel and compliance with
regulations.

Physicochemical Properties of (rac)-AG-205

A summary of the key physicochemical properties of (rac)-AG-205 is presented below. This
information is crucial for understanding the compound's characteristics and for making
informed decisions on its handling and disposal.
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Property Value

Molecular Formula C22H23CIN6OS
Molecular Weight 454.98 g/mol
Appearance Solid

Solubility Soluble in DMSO
Storage Store at +4°C

Experimental Protocol: Proper Disposal of (rac)-AG-
205

The following protocol outlines the necessary steps for the safe disposal of (rac)-AG-205 in a
laboratory setting. This procedure should be performed in accordance with your institution's
specific hazardous waste management policies.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

Designated hazardous waste container, compatible with chemical solids.

Hazardous waste labels.

Fume hood.

Procedure:

o Risk Assessment: Before handling, review all available information on (rac)-AG-205. In the
absence of specific toxicity data, treat the compound as potentially hazardous.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling (rac)-AG-205.
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e Work in a Ventilated Area: All handling and preparation for disposal of (rac)-AG-205 should
be conducted within a certified fume hood to minimize the risk of inhalation.

o Waste Segregation:

o Solid Waste: Collect any solid (rac)-AG-205 waste in a designated, properly labeled
hazardous waste container. Do not mix with other waste types unless compatibility is
confirmed.

o Contaminated Materials: Any materials contaminated with (rac)-AG-205, such as weighing
paper, pipette tips, and gloves, should also be placed in the designated solid hazardous
waste container.

o Solutions: Solutions containing (rac)-AG-205 should be collected in a separate,
compatible, and clearly labeled liquid hazardous waste container. Do not pour solutions of
(rac)-AG-205 down the drain.[1][2][3]

e Waste Container Labeling: Clearly label the hazardous waste container with the full chemical
name "(rac)-AG-205," the approximate quantity, and the date of accumulation. Affix any
other hazard symbols as required by your institution.

o Storage: Store the sealed hazardous waste container in a designated and secure satellite
accumulation area away from incompatible materials.[2][4]

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste.[1][2] Follow all
institutional procedures for waste manifest and handover.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (rac)-AG-205.
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Caption: Disposal workflow for (rac)-AG-205.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of (rac)-AG-205, thereby fostering a culture of
safety and compliance within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

